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Compound of Interest

Compound Name: Xamoterol hemifumarate

Cat. No.: B12832005

The following guide provides essential safety and logistical information for the proper disposal
of Xamoterol hemifumarate, a selective 31-adrenergic receptor partial agonist, intended for
researchers, scientists, and drug development professionals. Adherence to these procedures is
critical for ensuring personnel safety and regulatory compliance.

Pre-Disposal Safety and Hazard Assessment

Before handling Xamoterol hemifumarate for disposal, it is crucial to understand its properties
and associated hazards. This substance should be handled with the care required for
physiologically active and hazardous materials.

Summary of Key Data:
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Property Value Source

N-[2-[[2-hydroxy-3-(4-
hydroxyphenoxy)propyllamino]

Chemical Name ethyl]-4- [1]
morpholinecarboxamide, (E)-2-
butenedioate (2:1)

CAS Number 81801-12-9 [2]

Molecular Formula C16H25N30s5 ¢ %2CaH404 [1]

Handle in a well-ventilated
place. Wear suitable protective
) ] clothing, gloves, and eye/face
Handling Precautions ] ] ) [2][3]
protection. Avoid contact with
skin and eyes. Avoid formation

of dust and aerosols.

Discharge into the

environment must be avoided.
Environmental Precautions Do not let the chemical enter [2][3]

drains.[2] Harmful to aquatic

life with long-lasting effects.[3]

Dispose of contents/container
Disposal Directive to an approved waste disposal [3]
plant.[3]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for disposing of pure Xamoterol hemifumarate (bulk) and
items contaminated with the compound (trace waste). All pharmaceutical waste disposal must
comply with applicable federal, state, and local regulations (e.g., EPA, RCRA).[4][5]

Methodology for Waste Segregation and Disposal:

o Waste Classification:
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o Bulk Xamoterol Hemifumarate: This includes expired, unused, or off-specification
chemical. Due to its physiological activity, it must be treated as hazardous chemical waste.

o Trace Contaminated Waste: This includes items with minimal residual amounts of the
compound, such as empty vials, personal protective equipment (PPE) like gloves and
gowns, bench paper, and lab consumables (e.g., pipette tips, weigh boats).

e Required Personal Protective Equipment (PPE):
o Wear standard laboratory PPE at all times: safety glasses, a lab coat, and nitrile gloves.

o When handling bulk quantities or creating dust, use additional respiratory protection (e.qg.,
N95 respirator or work in a chemical fume hood).

e Segregation and Containerization:
o Bulk Waste:

» Collect pure Xamoterol hemifumarate waste in a dedicated, sealable, and clearly
labeled hazardous waste container.[2]

» The container should be made of a material compatible with the chemical.

» This waste stream is typically placed in a black container designated for hazardous
pharmaceutical waste.[6][7]

o Trace (Non-RCRA Empty) Waste:

» [tems that are "RCRA empty" (containing less than 3% of the original weight) but are still
contaminated, such as used vials and contaminated PPE, should be segregated.[8][9]

» Place these items in a designated yellow container for trace
chemotherapy/pharmaceutical waste, which is destined for incineration.[6][10][11]

o Sharps Waste:

» Needles, syringes, or other sharps contaminated with Xamoterol hemifumarate must
be disposed of in a designated, puncture-proof red sharps container.[6]
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e Labeling:
o All waste containers must be clearly labeled.
o For the hazardous waste (black) container, the label must include:

The words "Hazardous Waste"

The full chemical name: "Xamoterol hemifumarate"

The specific hazard characteristics (e.g., "Toxic")

Accumulation start date.

e Storage:

o Store waste containers in a secure, designated satellite accumulation area within the
laboratory.

o Keep containers tightly closed except when adding waste.[2]
o Store away from incompatible materials.[2]
e Final Disposal:
o Never dispose of Xamoterol hemifumarate down the drain or in the regular trash.[2][12]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste management company.[13][14]

o The preferred method for final disposal of pharmaceutical waste is high-temperature
incineration at a licensed facility.[6][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Xamoterol hemifumarate and associated materials in a laboratory setting.
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Identify Xamoterol Waste

1. Classify Waste Type

Is the waste...
- Unused/Expired Bulk Powder?
- Grossly Contaminated Items?
- Trace Contaminated Iltems?
- Contaminated Sharps?

Trace Contaminated

Bulk / Grossly Contaminated PPE. empty vials, etc.)

Contaminated Sharps

2. Select Correcvt Container

Black Hazardous Yellow Trace Pharmaceutical Red Sharps
Waste Container Waste Container Container

/

3. Final Disposal/Path

Label container with
'Hazardous Waste' & contents

Store in secure Satellite
Accumulation Area

Arrange pickup via EHS /
Licensed Waste Vendor for Incineration

Click to download full resolution via product page

Caption: Decision workflow for segregating and disposing of Xamoterol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hemifumarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12832005#xamoterol-hemifumarate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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